Cas no 2171363-38-3 (Benzamide, N-[4-(1-methylethyl)phenyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzamide, N-[4-(1-methylethyl)phenyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2171363-38-3
• MF: C₂₂H₂₈BNO₃
• MW: 365.273626327515
• MDL: MFCD32206530
• CID: 4672816
• PubChem ID: 139592798
• Update Time: 2025-05-21

Benzamide, N-[4-(1-methylethyl)phenyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(1-methylethyl)phenyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-(4-Isopropylphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• N-[4-(propan-2-yl)phenyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• 2171363-38-3
• AS-74195
• AKOS037647597
• N-(4-propan-2-ylphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• DB-431895
• D94075

• MDL： MFCD32206530
• Inchi： 1S/C22H28BNO3/c1-15(2)16-10-12-19(13-11-16)24-20(25)17-8-7-9-18(14-17)23-26-21(3,4)22(5,6)27-23/h7-15H,1-6H3,(H,24,25)
• InChI Key： FBCJDFWUGUCZEM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C(NC3C=CC(=CC=3)C(C)C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 365.2162239 g/mol
• Monoisotopic Mass: 365.2162239 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• Molecular Weight: 365.3

Additional information on Benzamide, N-[4-(1-methylethyl)phenyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Benzamide, N-[4-(1-methylethyl)phenyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)

Benzamide, specifically the compound with CAS No. 2171363-38-3 and the name N-[4-(1-methylethyl)phenyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential in various research domains.

The molecular structure of this compound is characterized by a benzamide backbone with a substituted phenyl group and a dioxaborolane moiety. The presence of the dioxaborolane group introduces interesting electronic and steric properties, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents. Recent studies have highlighted its role in enhancing the stability and functionality of polymer-based composites.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of boron-containing polymers. These polymers exhibit exceptional thermal stability and mechanical strength, making them ideal for high-performance applications such as aerospace components and electronic devices. Researchers have also explored its potential in drug delivery systems due to its ability to interact with biological molecules without causing adverse effects.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. By employing density functional theory (DFT), scientists have been able to map out the distribution of electron density within the molecule. This information is crucial for understanding its reactivity and selectivity in various chemical reactions.

In addition to its chemical applications, this compound has found relevance in material science through its incorporation into nanomaterials. For instance, it has been used as a precursor in the synthesis of boron nitride nanotubes (BNNTs), which are known for their superior thermal conductivity and mechanical resilience. The integration of this benzamide derivative into BNNTs has led to enhanced performance in energy storage devices such as supercapacitors.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include Friedel-Crafts acylation for introducing the benzamide group and subsequent functionalization to attach the dioxaborolane moiety. Recent optimizations have focused on improving reaction yields and reducing environmental impact by employing greener solvents and catalysts.

Moreover, this compound has been studied for its potential role in catalysis. Its ability to act as a Lewis acid catalyst has been explored in various organic transformations, including alkene epoxidation and Michael addition reactions. Experimental results indicate that it can significantly accelerate reaction rates while maintaining high selectivity.

In summary, Benzamide with CAS No. 2171363-38-3 represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers aiming to develop advanced materials and innovative chemical processes.